Cas no 2138120-59-7 (2-(methylamino)ethyl(6-methylpyridin-3-yl)methyl(2,2,2-trifluoroethyl)amine)

• Product Name: 2-(methylamino)ethyl(6-methylpyridin-3-yl)methyl(2,2,2-trifluoroethyl)amine
• CAS No: 2138120-59-7
• MF: C₁₂H₁₈F₃N₃
• MW: 261.286633014679
• CID: 5973928
• PubChem ID: 165510255
• Update Time: 2025-06-14

2-(methylamino)ethyl(6-methylpyridin-3-yl)methyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)ethyl(6-methylpyridin-3-yl)methyl(2,2,2-trifluoroethyl)amine
• 2138120-59-7
• EN300-1179349
• [2-(methylamino)ethyl][(6-methylpyridin-3-yl)methyl](2,2,2-trifluoroethyl)amine

• Inchi： 1S/C12H18F3N3/c1-10-3-4-11(7-17-10)8-18(6-5-16-2)9-12(13,14)15/h3-4,7,16H,5-6,8-9H2,1-2H3
• InChI Key： QLXLCNHTJIVKIX-UHFFFAOYSA-N
• SMILES： FC(CN(CC1C=NC(C)=CC=1)CCNC)(F)F

Computed Properties

• Exact Mass: 261.14528207g/mol
• Monoisotopic Mass: 261.14528207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(methylamino)ethyl(6-methylpyridin-3-yl)methyl(2,2,2-trifluoroethyl)amine

Comprehensive Overview of 2-(Methylamino)ethyl(6-methylpyridin-3-yl)methyl(2,2,2-trifluoroethyl)amine (CAS No. 2138120-59-7)

The compound 2-(methylamino)ethyl(6-methylpyridin-3-yl)methyl(2,2,2-trifluoroethyl)amine, identified by its CAS number 2138120-59-7, is a specialized organic molecule with a unique structural configuration. This compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential applications in drug discovery and development. Its molecular structure features a 6-methylpyridin-3-yl group, a 2,2,2-trifluoroethyl moiety, and a methylaminoethyl chain, which collectively contribute to its distinct physicochemical properties.

In recent years, the demand for novel amine derivatives and heterocyclic compounds has surged, driven by advancements in targeted therapy and personalized medicine. Researchers are particularly interested in the 2-(methylamino)ethyl(6-methylpyridin-3-yl)methyl(2,2,2-trifluoroethyl)amine due to its potential as a building block for small-molecule inhibitors and receptor modulators. Its trifluoroethyl group enhances metabolic stability, making it a valuable candidate for optimizing drug-like properties in preclinical studies.

The synthesis of CAS 2138120-59-7 involves multi-step organic reactions, including reductive amination and nucleophilic substitution, which are well-documented in peer-reviewed literature. Its pyridine ring and tertiary amine functionality make it a versatile intermediate for further chemical modifications. This adaptability aligns with current trends in fragment-based drug design, where researchers seek modular compounds to accelerate lead optimization.

From an industrial perspective, 2-(methylamino)ethyl(6-methylpyridin-3-yl)methyl(2,2,2-trifluoroethyl)amine is often discussed in the context of high-value fine chemicals and custom synthesis. Companies specializing in contract research organizations (CROs) and pharmaceutical outsourcing frequently list this compound in their portfolios, highlighting its relevance in modern drug development pipelines. Its CAS registry number 2138120-59-7 serves as a critical identifier for procurement and regulatory compliance.

Environmental and safety profiles of CAS 2138120-59-7 are also topics of interest. While not classified as hazardous under standard guidelines, proper handling protocols are recommended due to its amine-based reactivity. This aligns with the growing emphasis on green chemistry and sustainable synthesis practices in the chemical industry. Researchers are exploring eco-friendly catalytic methods to produce such compounds with reduced waste generation.

In summary, 2-(methylamino)ethyl(6-methylpyridin-3-yl)methyl(2,2,2-trifluoroethyl)amine (2138120-59-7) represents a compelling case study in the intersection of structural complexity and pharmacological potential. Its applications span from academic research to industrial-scale production, reflecting broader trends in the optimization of bioactive molecules. As the scientific community continues to explore its derivatives, this compound is poised to remain a focal point in innovative therapeutic strategies.